Cas no 898785-91-6 (2-Methoxy-5-(2-cyanophenylacetyl)pyridine)

• Product Name: 2-Methoxy-5-(2-cyanophenylacetyl)pyridine
• CAS No: 898785-91-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD07699465
• CID: 1947041
• PubChem ID: 24723747
• Update Time: 2025-10-23

2-Methoxy-5-(2-cyanophenylacetyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(6-methoxypyridin-3-yl)-2-oxoethyl]benzonitrile
• 2-METHOXY-5-(2-CYANOPHENYLACETYL)PYRIDINE
• CTK5G6316
• AG-H-66556
• KB-173502
• 898785-91-6
• MFCD07699465
• AKOS016019080
• DTXSID40642160
• 2-Methoxy-5-(2-cyanophenylacetyl)pyridine

• MDL： MFCD07699465
• Inchi： 1S/C15H12N2O2/c1-19-15-7-6-13(10-17-15)14(18)8-11-4-2-3-5-12(11)9-16/h2-7,10H,8H2,1H3
• InChI Key： HNFDJSSNOOEUGC-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(=CC=1)OC)CC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 62.98000
• LogP: 2.38728

Additional information on 2-Methoxy-5-(2-cyanophenylacetyl)pyridine

A Comprehensive Overview of 2-Methoxy-5-(2-Cyanophenylacetyl)Pyridine (CAS No. 898785-91-6)

2-Methoxy-5-(2-cyanophenylacetyl)pyridine (CAS No. 898785-91-6) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has demonstrated potential applications in drug discovery, agrochemicals, and advanced materials. In this article, we will delve into the properties, synthesis, biological activity, and recent advancements associated with 2-methoxy-5-(2-cyanophenylacetyl)pyridine.

The molecular structure of 2-methoxy-5-(2-cyanophenylacetyl)pyridine is characterized by a pyridine ring substituted with a methoxy group at position 2 and a cyanophenylacetyl group at position 5. This substitution pattern imparts unique electronic and steric properties to the molecule. The pyridine ring, being aromatic and electron-deficient due to the presence of nitrogen, serves as an excellent platform for various chemical reactions. The methoxy group introduces electron-donating effects, while the cyanophenylacetyl group contributes both electron-withdrawing effects and additional conjugation pathways. These features collectively make 2-methoxy-5-(2-cyanophenylacetyl)pyridine a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 2-methoxy-5-(2-cyanophenylacetyl)pyridine in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines. The compound's ability to modulate key cellular pathways makes it an attractive candidate for further investigation in drug development.

In addition to its pharmacological applications, 2-methoxy-5-(2-cyanophenylacetyl)pyridine has shown promise in agrochemical research. Its ability to interact with specific enzymes involved in plant growth regulation has led to exploratory studies on its potential as a herbicide or plant growth regulator. A research article in *Pest Management Science* reported that certain derivatives of this compound exhibit selective toxicity against weeds without adversely affecting crop plants.

The synthesis of 2-methoxy-5-(2-cyanophenylacetyl)pyridine involves a multi-step process that combines principles from classical organic chemistry with modern catalytic techniques. Traditional methods often employ Friedel-Crafts acylation or nucleophilic aromatic substitution reactions to introduce substituents onto the pyridine ring. However, recent advancements have focused on developing more efficient and environmentally friendly synthetic routes. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a materials science perspective, 2-methoxy-5-(2-cyanophenylacetyl)pyridine has been investigated as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

Despite its numerous applications, further research is needed to fully harness the potential of CAS No. 898785-91-6 (i.e., 2-methoxy-5-(2-cyanophenylacetyl)pyridine). Ongoing studies are focusing on optimizing its bioavailability for pharmaceutical applications and exploring its scalability for industrial production. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new frontiers for this compound.

In conclusion, CAS No. 898785-91-6, or 2-methoxy-5-(2-cyanophenylacetyl)pyridine, stands out as a multifunctional compound with diverse applications across various scientific domains. Its unique chemical properties and promising biological activity make it an exciting subject for future research and development.